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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809 Get Quote

C.I. Reactive Yellow 175: A Technical Overview
CAS Number: 149315-85-5[1][2][3]

Physicochemical Properties
Quantitative data regarding the specific physicochemical properties of C.I. Reactive Yellow
175 are not readily available in public databases.[1][2] Many sources list the molecular formula

and molecular weight as not available or zero, which may indicate that the precise chemical

structure is not disclosed or that it exists as a complex mixture.[1][2]

For illustrative purposes, the following table presents general properties typical of reactive

yellow dyes. It is important to note that these values are not specific to C.I. Reactive Yellow
175 and should be considered as representative of the dye class.

Property Value Notes

Appearance Yellow powder [4]

Solubility Soluble in water

Reactive dyes are designed to

be soluble in water for dyeing

applications.

Odor Negligible [4]
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Reactivity and Stability
Reactive dyes, by design, are chemically reactive molecules that form covalent bonds with

fibers such as cellulose, wool, or silk.[5] This high reactivity also contributes to their persistence

in aqueous environments as they are generally resistant to natural biodegradation.

The reactivity of reactive dyes is significantly influenced by factors such as pH and

temperature. The dyeing process with reactive dyes typically occurs under alkaline conditions

(pH 10-11). In terms of stability, reactive dyes should be stored in a tightly closed container in a

well-ventilated area and avoid contact with strong oxidizers.[4] The shelf life, when stored

properly, is generally indefinite.[4]

Toxicological Information
Detailed toxicological data for C.I. Reactive Yellow 175 is limited. According to aggregated

GHS information from the European Chemicals Agency (ECHA), it may cause allergy or

asthma symptoms or breathing difficulties if inhaled.[6]

For a representative reactive yellow dye, the oral LD50 in rats is reported to be greater than 5

g/kg.[4] It may cause skin and eye irritation.[4] It is recommended to wear protective gloves,

clothing, and eye protection when handling this type of compound.[4]

Toxicological Data (General for Reactive
Yellow Dyes)

Acute Oral Toxicity (Rat LD50) > 5 g/kg[4]

Skin Irritation Irritant[4]

Eye Irritation Irritant[4]

Sensitization May cause respiratory sensitization[6]

Experimental Protocols
Specific experimental protocols for C.I. Reactive Yellow 175 are not detailed in the available

literature. However, a general protocol for the application of reactive dyes in a laboratory

setting for dyeing cellulosic fibers (e.g., cotton) is provided below.
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Exhaust Dyeing of Cotton with a Reactive Dye

Preparation of the Dyebath:

Set the dyebath at 30-35°C.

Add a calculated amount of common salt (NaCl) or Glauber's salt (Na₂SO₄) to the bath

and run the material for 10 minutes to allow for salt absorption.

Dyeing:

Dissolve the reactive dye in warm water (approximately 50°C) and add it to the dyebath.

Run the fabric in the dyebath for 30 minutes to allow for dye exhaustion.

Fixation:

Dissolve the required amount of alkali (e.g., sodium carbonate) and add it to the dyebath.

Raise the temperature to the recommended fixation temperature for the specific reactive

dye (e.g., 30-40°C for cold brand dyes, 80-90°C for hot brand dyes) and maintain for the

recommended time.[7]

Washing Off:

After dyeing, the fabric is thoroughly rinsed with cold and then hot water to remove any

unfixed dye.

A soaping treatment is carried out at or near the boil with a neutral detergent for about 15

minutes to ensure maximum fastness properties.[7]

Finally, the fabric is rinsed again with hot and cold water.[7]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the exhaust dyeing process with reactive

dyes.
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Exhaust Dyeing Workflow
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Caption: A flowchart of the exhaust dyeing process using reactive dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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